3-ethylazetidine-3-carbonitrile hydrochloride
Overview
Description
3-Ethylazetidine-3-carbonitrile hydrochloride is a building block used in chemistry . It is a solid substance and has a molecular weight of 146.62 .
Molecular Structure Analysis
The molecular formula of 3-ethylazetidine-3-carbonitrile hydrochloride is C6H11ClN2 . The InChI code is 1S/C6H10N2.ClH/c1-2-6(3-7)4-8-5-6;/h8H,2,4-5H2,1H3;1H .Physical And Chemical Properties Analysis
3-Ethylazetidine-3-carbonitrile hydrochloride is a solid . It has a molecular weight of 146.62 . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Chemical Applications
3-Ethylazetidine-3-carbonitrile hydrochloride has been utilized as a precursor in the synthesis of functionally diverse azetidines. Stankovic et al. (2013) highlighted its utility in preparing 3-alkoxy-, 3-aryloxy-, 3-acetoxy-, 3-hydroxy-, 3-cyano-, 3-carbamoyl-, and 3-amino-3-ethylazetidines. Furthermore, it served as a starting material for the synthesis of novel functionalized azetidines and spirocyclic azetidine building blocks, demonstrating its versatility in organic synthesis (Stankovic, D’hooghe, Vanderhaegen, Tehrani, & Kimpe, 2013).
Biological Activity
Research has explored the biological activities of compounds synthesized from 3-ethylazetidine-3-carbonitrile hydrochloride. Rostamizadeh et al. (2013) synthesized 4-amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives through a one-pot reaction involving this chemical, demonstrating their potential antibacterial activity. This showcases the compound's role in developing new molecules with potential therapeutic applications (Rostamizadeh, Nojavan, Aryan, Sadeghian, & Davoodnejad, 2013).
Antimicrobial Applications
Compounds derived from 3-ethylazetidine-3-carbonitrile hydrochloride have shown significant antimicrobial activities. Mohamed et al. (2008) synthesized pyridines, oxazines, and thiazoles from 3-aryl-1-(2-naphthyl)prop-2-en-1-ones, exhibiting antimicrobial activities comparable to Ampicillin®, highlighting its potential in developing new antimicrobial agents (Mohamed, Youssef, Amr, & Kotb, 2008).
Safety and Hazards
The compound is associated with several hazard statements: H302, H315, H319, H335 . This suggests that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statement P261 indicates that breathing dust/fume/gas/mist/vapours/spray should be avoided .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethylazetidine-3-carbonitrile hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethylamine", "Acetone", "Sodium cyanide", "Hydrochloric acid", "Sodium hydroxide", "Benzaldehyde" ], "Reaction": [ "Step 1: Ethylamine is reacted with acetone to form N-ethyl-2-propanamine.", "Step 2: N-ethyl-2-propanamine is reacted with sodium cyanide to form N-ethyl-2-cyanopropanamine.", "Step 3: N-ethyl-2-cyanopropanamine is reacted with hydrochloric acid to form N-ethyl-2-chloropropanamide.", "Step 4: N-ethyl-2-chloropropanamide is reacted with sodium hydroxide to form 3-ethylazetidine-3-carboxamide.", "Step 5: 3-ethylazetidine-3-carboxamide is reacted with benzaldehyde to form 3-ethylazetidine-3-carboxybenzylamide.", "Step 6: 3-ethylazetidine-3-carboxybenzylamide is reacted with hydrochloric acid to form 3-ethylazetidine-3-carbonitrile hydrochloride." ] } | |
CAS RN |
1205750-03-3 |
Product Name |
3-ethylazetidine-3-carbonitrile hydrochloride |
Molecular Formula |
C6H11ClN2 |
Molecular Weight |
146.6 |
Purity |
95 |
Origin of Product |
United States |
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